Cas no 65095-13-8 (1H-benzotriazole-1-carbonyl chloride)

1H-benzotriazole-1-carbonyl chloride structure
65095-13-8 structure
Product Name:1H-benzotriazole-1-carbonyl chloride
CAS No:65095-13-8
MF:C7H4ClN3O
MW:181.579159736633
CID:876106
PubChem ID:3694189
Update Time:2025-08-01

1H-benzotriazole-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 1H-benzotriazole-1-carbonyl chloride
    • Benzotriazole-1-carbonyl chloride
    • 1-benzotriazole carboxylic acid chloride
    • 1-benzotriazolecarbonyl chloride
    • 1-benzotriazolide carboxylic acid chloride
    • 1-CHLOROCARBONYLBENZOTRIAZOLE
    • benzotriazole-1-carboxylic acid chloride
    • N-1-benzotriazole carboxylic acid chloride
    • BENZOTRIAZOLE-1-CARBONYL CHLORIDE TECH.
    • 65095-13-8
    • SCHEMBL427058
    • DTXSID20395147
    • AHZRGSIAWPDNOS-UHFFFAOYSA-N
    • DB-073571
    • 1H-benzo[d][1,2,3]triazole-1-carbonyl chloride
    • Inchi： 1S/C7H4ClN3O/c8-7(12)11-6-4-2-1-3-5(6)9-10-11/h1-4H
    • InChI Key： AHZRGSIAWPDNOS-UHFFFAOYSA-N
    • SMILES： ClC(N1C2C=CC=CC=2N=N1)=O

Computed Properties

  • Exact Mass: 181.00400
  • Monoisotopic Mass: 181.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 47.8A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.57
  • Melting Point: 51-55 °C(lit.)
  • Boiling Point: 335.9°C at 760 mmHg
  • Flash Point: >230 °F
  • Refractive Index: 1.716
  • PSA: 47.78000
  • LogP: 1.63820
  • Solubility: Not available

1H-benzotriazole-1-carbonyl chloride Security Information

  • Hazardous Material transportation number：UN 3131 4.3/PG 2
  • WGK Germany：3
  • Hazard Category Code： 22-34
  • Safety Instruction： S26; S36/37/39; S45
  • Hazardous Material Identification： C
  • Risk Phrases：R22; R34

1H-benzotriazole-1-carbonyl chloride Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-benzotriazole-1-carbonyl chloride Pricemore >>

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